Cas no 1568108-57-5 ((4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol)

• Product Name: (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol
• CAS No: 1568108-57-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 4606750
• PubChem ID: 65719353
• Update Time: 2025-06-23

(4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol

• Inchi： 1S/C10H12O2/c1-7-3-2-4-8-9(11)5-6-12-10(7)8/h2-4,9,11H,5-6H2,1H3/t9-/m1/s1
• InChI Key： QHICYGQJHBFCPI-SECBINFHSA-N
• SMILES： C1OC2=C(C)C=CC=C2[C@H](O)C1

Additional information on (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol

Introduction to (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No. 1568108-57-5)

(4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1568108-57-5, has garnered attention due to its potential applications in drug development and medicinal chemistry. The benzopyran core structure of this molecule contributes to its versatility, making it a valuable scaffold for designing novel therapeutic agents.

The chemical structure of (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol consists of a fused benzene and pyran ring system, with a hydroxyl group at the 4-position and a methyl group at the 8-position. This configuration imparts specific stereochemical and electronic properties that are crucial for its biological activity. The presence of the hydroxyl group enhances the compound's solubility in polar solvents, which is essential for formulation development and bioavailability studies.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol with high accuracy. Molecular dynamics simulations have revealed that this compound exhibits stable interactions with biological targets, suggesting its potential as an effective pharmacological agent. These findings align with the growing interest in developing drugs based on heterocyclic scaffolds, which are known for their broad spectrum of biological activities.

In the realm of drug discovery, the synthesis of enantiomerically pure compounds is of paramount importance. The (4R) configuration of (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol makes it a valuable intermediate in the synthesis of chiral drugs. Enantioselective synthesis methods have been employed to produce this compound in high yields and purity, ensuring its suitability for further pharmaceutical applications.

The biological activity of (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol has been extensively studied in recent years. Preclinical studies have demonstrated its potential in modulating various biological pathways, including those involved in inflammation and neurodegeneration. These findings have prompted further investigation into its therapeutic efficacy and safety profiles. The compound's ability to interact with multiple targets makes it a promising candidate for developing multifunctional drugs that can address complex diseases.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The benzopyran core structure of (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol is reminiscent of several bioactive natural products that have been successfully translated into clinical use. This structural motif has been widely explored in medicinal chemistry due to its ability to engage with diverse biological targets. The incorporation of functional groups such as hydroxyl and methyl moieties enhances its pharmacological potential.

The development of novel synthetic methodologies has been instrumental in facilitating the production of complex molecules like (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol. Transition metal-catalyzed reactions have emerged as powerful tools for constructing intricate molecular frameworks efficiently. These methods have enabled the rapid assembly of benzopyran derivatives, allowing researchers to explore a wide range of structural variations.

The future prospects for (4R)-8-methyl-3,4-dihydro-2H-1-benzopyran-4-ol in pharmaceutical research are promising. Ongoing studies aim to optimize its synthetic routes and evaluate its pharmacological properties further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. The integration of innovative technologies such as artificial intelligence and machine learning will undoubtedly enhance the efficiency of drug discovery processes involving this molecule.

In conclusion, (4R)-8-methyl--dihydro--1--benzopyran--ol (CAS No. 1568108--57--5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.